2-Chloro-N-(2,2-dimethylpropyl)-N-(4-propan-2-ylphenyl)acetamide

• IUPAC Name: 2-chloro-N-(2,2-dimethylpropyl)-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C16H24ClNO/c1-12(2)13-6-8-14(9-7-13)18(15(19)10-17)11-16(3,4)5/h6-9,12H,10-11H2,1-5H3
• InChI Key: GXKFDCVVNPFPPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N(CC(C)(C)C)C(=O)CCl
• Molecular Formula: C16H24ClNO
• Molecular Weight: 281.82 g/mol

Description

2-Chloro-N-(2,2-dimethylpropyl)-N-(4-propan-2-ylphenyl)acetamide, also known as DPCPX, is a selective antagonist of adenosine A1 receptors. It has been widely used in scientific research to investigate the role of adenosine A1 receptors in various physiological and pathological processes.

Mechanism of Action

2-Chloro-N-(2,2-dimethylpropyl)-N-(4-propan-2-ylphenyl)acetamide acts as a selective antagonist of adenosine A1 receptors, which are G protein-coupled receptors that are widely distributed in the body. Adenosine A1 receptors are involved in the regulation of various physiological processes, including cardiovascular function, neurotransmitter release, and immune function. By blocking the activity of adenosine A1 receptors, this compound can modulate these processes and provide insights into their underlying mechanisms.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in various experimental systems. For example, this compound has been shown to increase heart rate and blood pressure in animal models, suggesting a role for adenosine A1 receptors in the regulation of cardiovascular function. This compound has also been shown to modulate neurotransmitter release in the brain, suggesting a role for adenosine A1 receptors in the regulation of synaptic transmission. In addition, this compound has been shown to modulate immune function and inflammation, suggesting a role for adenosine A1 receptors in the regulation of the immune system.

Advantages and Limitations for Lab Experiments

2-Chloro-N-(2,2-dimethylpropyl)-N-(4-propan-2-ylphenyl)acetamide has several advantages for lab experiments. It is a highly selective antagonist of adenosine A1 receptors, which allows for the specific modulation of these receptors without affecting other adenosine receptor subtypes. This compound is also relatively stable and can be easily synthesized in large quantities. However, there are also limitations to the use of this compound in lab experiments. For example, this compound has a relatively short half-life in vivo, which can limit its effectiveness in long-term studies. In addition, this compound can have off-target effects at high concentrations, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-Chloro-N-(2,2-dimethylpropyl)-N-(4-propan-2-ylphenyl)acetamide and adenosine A1 receptors. One area of interest is the role of adenosine A1 receptors in the regulation of glucose metabolism and insulin secretion, which could have implications for the development of new treatments for diabetes. Another area of interest is the role of adenosine A1 receptors in the regulation of synaptic plasticity and learning and memory, which could have implications for the development of new treatments for cognitive disorders. Finally, there is growing interest in the development of new drugs that target adenosine A1 receptors, and this compound could serve as a useful tool for the development and testing of these drugs.

Synthesis Methods

2-Chloro-N-(2,2-dimethylpropyl)-N-(4-propan-2-ylphenyl)acetamide can be synthesized by the reaction of 2-chloro-N-(2,2-dimethylpropyl)acetamide with 4-isopropylphenylboronic acid in the presence of a palladium catalyst. The reaction proceeds through a Suzuki-Miyaura cross-coupling reaction, and the product is obtained in high yield and purity.

Scientific Research Applications

2-Chloro-N-(2,2-dimethylpropyl)-N-(4-propan-2-ylphenyl)acetamide has been widely used in scientific research to investigate the role of adenosine A1 receptors in various physiological and pathological processes. For example, this compound has been used to study the effects of adenosine A1 receptor antagonism on the cardiovascular system, the central nervous system, and the immune system. This compound has also been used to investigate the role of adenosine A1 receptors in the regulation of glucose metabolism and insulin secretion.